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Compound of Interest

Compound Name: 2-Nitro-9-fluorenone

CAS No.: 3096-52-4

Cat. No.: B187283

Get Quote

Core Directive & Executive Summary
This guide provides a rigorous technical analysis of 2-Nitro-9-fluorenone (2-NF), a critical

intermediate in the synthesis of organic semiconductors and a model compound for studying

nitro-polycyclic aromatic hydrocarbons (nitro-PAHs). Unlike generic summaries, this document

focuses on the causality of synthetic choices, the mechanistic underpinnings of regioselectivity,

and the validation of physicochemical properties.

Target Audience: Synthetic chemists, materials scientists, and toxicologists.

Synthesis Strategies
The synthesis of 2-Nitro-9-fluorenone is primarily achieved through two distinct pathways. The

choice of pathway depends on the starting material availability (fluorene vs. fluorenone) and

the required purity profile.

Route A: Direct Nitration of 9-Fluorenone (The
Electrophilic Route)
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This is the most direct method, utilizing the directing effects inherent in the fluorenone scaffold.

Reagents: Fuming Nitric Acid (

), Concentrated Sulfuric Acid (

).

Mechanism: Electrophilic Aromatic Substitution (

).

Regioselectivity: The carbonyl group at position 9 is electron-withdrawing, which generally

deactivates the ring. However, the biphenyl linkage acts as an activating group. The 2-

position is para to the biphenyl bridge (C4a-C4b bond axis), making it the most nucleophilic

site despite the carbonyl's deactivation.

Experimental Protocol (Route A)
Preparation: Dissolve 9-fluorenone (10 mmol) in glacial acetic acid or use

as the solvent medium.

Nitration: Add a mixture of

dropwise at 0°C to control the exotherm.

Reaction: Heat the mixture to 80°C for 1.5 hours.

Critical Control Point: Exceeding 100°C or prolonging reaction time promotes the

formation of 2,7-dinitro-9-fluorenone.

Workup: Pour the reaction mixture into ice water. The yellow precipitate is filtered, washed

with water to neutral pH, and recrystallized from ethanol or acetic acid.

Yield: Typically 90-95%.

Route B: Oxidation of 2-Nitrofluorene (The Oxidation
Route)
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This method is preferred when 2-nitrofluorene is already available or when avoiding strong acid

conditions is necessary for functional group tolerance.

Reagents: Potassium Hydroxide (

), Tetrahydrofuran (THF), Oxygen (Air).

Mechanism: Base-catalyzed benzylic oxidation.

Advantage: High regiochemical purity as the nitro group is installed prior to oxidation.

Experimental Protocol (Route B)
Dissolution: Dissolve 2-nitrofluorene in THF (ratio 1:5 w/v).

Base Addition: Add powdered KOH (2 equivalents). The solution will darken, indicating

deprotonation at the C9 position.

Oxidation: Stir vigorously at room temperature under an air atmosphere for 2-3 hours.

Workup: Filter off inorganic salts. Evaporate THF. Recrystallize the residue.

Yield: 98-99%.

Comparison of Synthetic Routes
Feature Route A: Direct Nitration Route B: Oxidation

Starting Material 9-Fluorenone 2-Nitrofluorene

Reagents

Conditions Harsh (Acidic, 80°C) Mild (Basic, RT)

Major Impurity 2,7-Dinitro-9-fluorenone Unreacted starting material

Yield ~92% ~99%

Reaction Mechanism & Workflow Visualization
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The following diagrams illustrate the synthetic workflow and the mechanistic pathway for the

direct nitration.

Pathway Key
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Route B (Green)

Click to download full resolution via product page

Figure 1: Dual synthetic pathways to 2-Nitro-9-fluorenone. Route A (Red) is direct; Route B

(Green) is stepwise.
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Figure 2: Electrophilic Aromatic Substitution mechanism. The C2 position offers the best

balance of activation energy.

Physicochemical Properties[1][2][3][4][5][6][7][8]
Accurate characterization is essential for distinguishing the ketone (2-nitro-9-fluorenone) from

its precursor (2-nitrofluorene).

Physical Data Summary
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Property Value Notes

CAS Number 3096-52-4
Distinct from 2-nitrofluorene

(607-57-8)

Molecular Formula MW: 225.20 g/mol

Appearance Yellow Needles/Prisms
Recrystallized from EtOH or

AcOH

Melting Point 222 - 225 °C

Critical:[1] 2-Nitrofluorene

melts at ~156°C. Use MP to

confirm oxidation.

Solubility
Soluble in THF,

, Acetone
Insoluble in water

Density ~1.44 g/cm³ Estimated

Spectroscopic Characterization[4][6][10][11][12]
1H NMR (CDCl3, 400 MHz)
The proton NMR spectrum is characterized by the downfield shift of protons adjacent to the

nitro group and the carbonyl descreening.

8.45 (d, J=2.0 Hz, 1H, H-1): The proton between the nitro and carbonyl groups is most
deshielded.

8.38 (dd, J=8.0, 2.0 Hz, 1H, H-3): Ortho to the nitro group.

7.6 - 7.8 (m, 4H, Aromatic Ring): The unsubstituted ring protons.

7.9 (d, J=8.0 Hz, 1H, H-4): Proton adjacent to the biphenyl bridge.

IR Spectroscopy (KBr Pellet)
1720 - 1746

: Strong C=O stretch. This peak confirms the presence of the ketone and absence of the
methylene group (which would appear in 2-nitrofluorene).
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1520 & 1345

: Asymmetric and symmetric

stretches.

Applications & Safety Profile
Applications

Charge Transfer Complexes: 2-Nitro-9-fluorenone serves as an electron acceptor. It forms

charge-transfer complexes with electron-rich polycyclic aromatic hydrocarbons (PAHs),

utilized in organic electronics and historical xerographic photoconductors.

Synthesis Intermediate: It can be reduced to 2-amino-9-fluorenone, a precursor for azo dyes

and pigments.

Mutagenicity Standard: Used as a reference standard in environmental testing (diesel

exhaust analysis) to monitor nitro-PAH pollution.

Safety & Toxicology (E-E-A-T Warning)
Hazard Classification:Carcinogen / Mutagen.

GHS Signal:WARNING.

Handling:

Inhalation: High risk. Use a dedicated fume hood.

Skin Contact: Nitrated fluorenones are readily absorbed through the skin. Double-gloving

(Nitrile) is mandatory.

Waste: Segregate as hazardous organic waste. Do not release into water systems as

nitro-PAHs are persistent environmental pollutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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